2-(4-Methoxy-phenylsulfanyl)-propionic acid ethyl ester

• Molecular Formula: C12H16O3S
• Molecular Weight: 240.32 g/mol
• IUPAC Name: ethyl 2-(4-methoxyphenyl)sulfanylpropanoate
• InChI: InChI=1S/C12H16O3S/c1-4-15-12(13)9(2)16-11-7-5-10(14-3)6-8-11/h5-9H,4H2,1-3H3
• InChI Key: YWNFFKQOXAXHQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)SC1=CC=C(C=C1)OC

Description

2-(4-Methoxy-phenylsulfanyl)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C12H16O3S and its molecular weight is 240.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To stirred solution of 4-methoxybenzenethiol (2.8 gm, 20 mmol) and anhydrous K2CO3 (10 gm, excess) in dry acetone (100 ml), ethyl 2-bromo-propionate (3.6 gm, 20 mmol) was added in a round bottom flask and the reaction mixture was heated at reflux for 8 hours with good stirring. At the end, reaction was allowed to cool and the potassium salts were filtered off and the reaction mixture was concentrated. The residue was extracted with chloroform and washed with H2O and 0.5 N NaOH solution. The organic layer was further washed well with water, dried over MgSO4, filtered and concentrated to afford 2-(4-methoxy-phenylsulfanyl)-propionic acid ethyl ester as a light yellow oil. Yield 4.5 gms (94%); MS; 241 (M+H)+.

Synthesis routes and methods II

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